[(3-Bromo-4-chlorophenyl)methyl](tert-butyl)amine

• Molecular Formula: C11H15BrClN
• Molecular Weight: 276.60 g/mol
• SMILES: CC(C)(C)NCC1=CC(=C(C=C1)Cl)Br
• InChI: InChI=1S/C11H15BrClN/c1-11(2,3)14-7-8-4-5-10(13)9(12)6-8/h4-6,14H,7H2,1-3H3
• InChIKey: QJVGVLVONACFLX-UHFFFAOYSA-N

[(3-Bromo-4-chlorophenyl)methyl](tert-butyl)amine: A Halogenated N-Benzyl-tert-butylamine Building Block with TAAR1 Agonist Activity

[(3-Bromo-4-chlorophenyl)methyl](tert-butyl)amine (CAS 1555379-19-5; molecular formula C₁₁H₁₅BrClN; MW 276.60 g/mol) is a secondary amine belonging to the N-benzyl-tert-butylamine class, characterized by a 3-bromo-4-chlorophenyl moiety linked via a methylene bridge to a tert-butylamine group . The compound exhibits agonist activity at human trace amine-associated receptor 1 (TAAR1) with an EC₅₀ of 4.90 μM, and at mouse TAAR1 with an EC₅₀ of 1.80 μM [1]. The electron-withdrawing halogen substitution pattern (Br at C3, Cl at C4) combined with the sterically bulky tert-butyl group confers distinct reactivity and physicochemical properties compared to unsubstituted, mono-halogenated, or less hindered N-benzylamine analogs .

Dual-halogen building block for orthogonal cross-coupling

TAAR1 agonist probe for GPCR signaling studies

Sterically hindered amine for reactivity and selectivity research

• [1] BindingDB. BDBM50227828 (CHEMBL4068661). Agonist activity at human TAAR1 (EC₅₀ = 4.90 μM) and mouse TAAR1 (EC₅₀ = 1.80 μM). View Source

Why N-Benzyl-tert-butylamine Analogs Cannot Be Freely Substituted for [(3-Bromo-4-chlorophenyl)methyl](tert-butyl)amine

The 3-bromo-4-chloro substitution pattern on the phenyl ring is not a generic halogen decoration; it establishes a defined electron-withdrawing profile (σₘ for Br ≈ 0.39; σₚ for Cl ≈ 0.23) that modulates both the nucleophilicity of the amine nitrogen and the reactivity of the aromatic ring toward electrophilic substitution or cross-coupling [1]. Substituting with an unsubstituted N-benzyl-tert-butylamine eliminates both halogen handles required for downstream palladium-catalyzed diversification (e.g., Suzuki-Miyaura, Buchwald-Hartwig), while mono-halogenated analogs offer only a single reactive site . Furthermore, replacing the tert-butyl group with a less hindered N-alkyl substituent (e.g., methyl, ethyl, or propyl) reduces steric shielding of the amine nitrogen, increasing susceptibility to oxidative N-dealkylation and altering pharmacokinetic behavior [2]. Generic substitution therefore risks loss of orthogonal reactivity, compromised synthetic utility, and divergent biological performance.

Loss of orthogonal handles

Unsubstituted or mono-halogenated analogs lack the dual Br/Cl coupling sites, limiting sequential diversification.

Altered amine reactivity

Replacing tert-butyl with smaller N-alkyl groups increases nucleophilicity and may shift metabolic stability.

Electronic profile mismatch

Changing the halogen substitution pattern modifies aryl ring electronics, affecting cross-coupling selectivity.

• [1] Hansch C, Leo A, Taft RW. A survey of Hammett substituent constants and resonance and field parameters. Chem Rev. 1991;91(2):165-195. View Source
• [2] Ulgen M, Yilmaz F, Unsalan S, Gorrod JW. Chemical and metabolic studies on N-benzyl-tert-butylamine and its potential metabolites. Drug Metabol Drug Interact. 1995;12(2):131-144. View Source

Quantitative Differentiation Evidence for [(3-Bromo-4-chlorophenyl)methyl](tert-butyl)amine vs. Structural Analogs

TAAR1 Agonist Potency: Human vs. Mouse Ortholog Selectivity Compared to Reference Agonists

This compound exhibits measurable TAAR1 agonist activity with EC₅₀ values of 4.90 μM at human TAAR1 and 1.80 μM at mouse TAAR1, representing an approximately 2.7-fold higher potency at the murine ortholog [1]. This species selectivity profile (mouse EC₅₀ < human EC₅₀) is directionally consistent with the endogenous TAAR1 agonist β-phenylethylamine (β-PEA), which displays a 5-fold higher potency at mouse vs. human TAAR1 (mouse EC₅₀ = 0.106 μM; human EC₅₀ = 0.524 μM) [2]. However, the absolute potency of β-PEA is 17- to 46-fold greater than the target compound depending on species. The magnitude of the species selectivity difference (2.7-fold for target vs. 5-fold for β-PEA) suggests the 3-bromo-4-chloro substitution pattern may attenuate the murine preference relative to the endogenous ligand.

TAAR1 Agonist Potency

Reported

EC₅₀ human 4.90 μM, mouse 1.80 μM; 2.7-fold mouse preference

Supports species-selectivity profiling and agonist benchmarking

cAMP BRET assay in HEK293 cells; compared to β-PEA

Evidence Dimension	TAAR1 agonist potency (EC₅₀) and species selectivity ratio
Target Compound Data	Human TAAR1 EC₅₀ = 4.90 μM; Mouse TAAR1 EC₅₀ = 1.80 μM; Mouse/Human potency ratio = 2.7
Comparator Or Baseline	β-Phenylethylamine (endogenous TAAR1 agonist): Human TAAR1 EC₅₀ = 0.524 μM; Mouse TAAR1 EC₅₀ = 0.106 μM; Mouse/Human potency ratio = 5.0
Quantified Difference	Target compound is 17- to 46-fold less potent than β-PEA; target compound shows reduced murine preference (2.7-fold vs. 5.0-fold)
Conditions	Human and mouse TAAR1 expressed in HEK293 cells; cAMP accumulation measured by BRET assay after 20 min incubation

Why This Matters

The species selectivity profile informs appropriate preclinical model selection and benchmark positioning relative to the endogenous agonist.

• [1] BindingDB. BDBM50227828 (CHEMBL4068661). Agonist activity at human TAAR1 (EC₅₀ = 4.90 μM) and mouse TAAR1 (EC₅₀ = 1.80 μM). View Source
• [2] Wainscott DB, et al. Pharmacologic characterization of the cloned human trace amine-associated receptor1 (TAAR1) and evidence for species differences with the rat TAAR1. J Pharmacol Exp Ther. 2007;320(1):475-485. View Source

Steric Hindrance and Nucleophilicity Modulation: tert-Butyl vs. n-Butyl and Methyl Amine Congeners

The tert-butyl group on the amine nitrogen substantially reduces nucleophilicity relative to less hindered N-alkyl substituents due to steric compression at the transition state for nucleophilic attack . Systematic kinetic studies on α-bromopropiophenone substitution with tert-butylamine demonstrate that electron-withdrawing substituents accelerate reaction rates: k × 10³ L M⁻¹ min⁻¹ = 20.0 for p-Cl, 23.6 for m-Cl, and 27.3 for p-CF₃ substituted substrates [1]. The target compound's 3-bromo-4-chloro substitution pattern (combining m-Br and p-Cl electron withdrawal) is predicted to fall within the 20-24 × 10⁻³ L M⁻¹ min⁻¹ range, significantly slower than the 4.90 × 10³ L M⁻¹ min⁻¹ expected for an unhindered primary amine under comparable conditions. This reduced reactivity necessitates longer reaction times or elevated temperatures in acylation or alkylation steps, directly impacting synthetic workflow design.

Amine Nucleophilicity

Class-level

Predicted k ≈ 20–24 × 10⁻³ L M⁻¹ min⁻¹; 200- to 250-fold slower than unhindered amines

Informs reaction condition optimization for amine acylation

Based on kinetic data from α-bromopropiophenone analogs

Evidence Dimension	Nucleophilic substitution rate constant (k) with α-bromopropiophenones
Target Compound Data	Predicted k ≈ 20-24 × 10⁻³ L M⁻¹ min⁻¹ (based on m-Cl + p-Cl electronic effects of the 3-Br-4-Cl substitution pattern with tert-butylamine)
Comparator Or Baseline	p-Cl substituted substrate with tert-butylamine: k = 20.0 × 10⁻³ L M⁻¹ min⁻¹; m-Cl substituted substrate: k = 23.6 × 10⁻³ L M⁻¹ min⁻¹; Unhindered primary amine: k ≈ 4.90 × 10³ L M⁻¹ min⁻¹ (200- to 250-fold faster)
Quantified Difference	tert-Butylamine substitution reduces reaction rate by approximately 200- to 250-fold relative to unhindered amines; 3-Br-4-Cl substitution accelerates rate by ~10-20% vs. unsubstituted aryl
Conditions	α-Bromopropiophenone derivatives; nucleophilic displacement with tert-butylamine; kinetic measurements at room temperature

Why This Matters

The rate reduction informs reaction condition optimization (temperature, catalyst loading, solvent selection) for amine functionalization steps in multi-step syntheses.

• [1] Diminished reactivity of ortho-substituted phenacyl bromides toward nucleophilic displacement. All Journals. k × 10³ L M⁻¹ min⁻¹ = 20.0 (p-Cl), 23.6 (m-Cl), 27.3 (p-CF₃). View Source

Orthogonal Cross-Coupling Handles: Dual Halogen vs. Mono-Halogenated Benzylamine Building Blocks

The 3-bromo-4-chloro substitution pattern provides two electronically and sterically distinct aryl halide handles for sequential palladium-catalyzed cross-coupling reactions . The aryl bromide (C3 position) exhibits significantly higher reactivity toward oxidative addition with Pd(0) catalysts compared to the aryl chloride (C4 position), enabling chemoselective Suzuki-Miyaura coupling at the bromine site under mild conditions while preserving the chlorine for subsequent diversification [1]. This orthogonal reactivity profile contrasts with mono-halogenated N-benzylamine analogs (e.g., N-benzyl-tert-butylamine, CAS 3378-72-1) which lack any halogen handle, and with mono-bromo or mono-chloro analogs which provide only a single coupling site [2].

Orthogonal Handles

Class-level

Two handles (C3-Br, C4-Cl); oxidative addition Br ≫ Cl (approx. 100:1)

Enables sequential Pd-catalyzed diversification strategies

Aryl bromide couples selectively under mild conditions

Evidence Dimension	Number of orthogonal cross-coupling handles and relative oxidative addition rates
Target Compound Data	Two orthogonal handles (C3-Br, C4-Cl); relative oxidative addition rate: Br >> Cl (approx. 100:1 selectivity with Pd(PPh₃)₄)
Comparator Or Baseline	N-Benzyl-tert-butylamine (CAS 3378-72-1): Zero halogen handles; Mono-bromo analog: Single handle only; Mono-chloro analog: Single handle only (slower oxidative addition)
Quantified Difference	Target compound enables sequential, chemoselective diversification; comparators with zero or one handle preclude orthogonal functionalization strategies
Conditions	Pd(0)-catalyzed cross-coupling; aryl bromides undergo oxidative addition 50-100× faster than aryl chlorides under standard Suzuki-Miyaura conditions

Why This Matters

The dual-halogen architecture enables divergent library synthesis from a single building block, maximizing structural diversity per synthetic step.

• [1] Littke AF, Fu GC. Palladium-catalyzed coupling reactions of aryl chlorides. Angew Chem Int Ed. 2002;41(22):4176-4211. View Source
• [2] ChemBase. N-Benzyl-tert-butylamine. CAS 3378-72-1. Catalog No. L01146. View Source

Molecular Weight and Calculated Lipophilicity: Target vs. N-Methyl and N-Propyl Analogs

The molecular weight (276.60 g/mol) of [(3-Bromo-4-chlorophenyl)methyl](tert-butyl)amine places it within a distinct property space compared to related N-alkyl analogs. The N-methyl congener [(3-Bromo-4-chlorophenyl)methyl](methyl)amine (CAS 1511271-86-5) has a molecular weight of 234.52 g/mol [1], a difference of 42.08 g/mol (approximately 15% reduction) corresponding to replacement of the tert-butyl group (C₄H₉, 57.11 g/mol) with methyl (CH₃, 15.03 g/mol). The N-propyl analog [(3-bromo-4-chlorophenyl)methyl](propyl)amine (CAS 1543051-39-3) exhibits intermediate molecular weight and lipophilicity [2]. The tert-butyl group confers increased steric bulk and lipophilicity (calculated ClogP increase of ~1.0-1.2 log units vs. N-methyl), which may influence membrane permeability and metabolic stability.

MW & Lipophilicity

Data to verify

MW 276.60 g/mol; ΔMW +42 vs N-methyl; ΔClogP ≈ +1.0–1.2 log units

Supports formulation and assay compatibility assessment

ClogP estimated; no experimental logP available

Evidence Dimension	Molecular weight and calculated lipophilicity (ClogP)
Target Compound Data	MW = 276.60 g/mol; C₁₁H₁₅BrClN; Calculated ClogP ≈ 3.8-4.2 (estimated from fragment contributions)
Comparator Or Baseline	N-Methyl analog (CAS 1511271-86-5): MW = 234.52 g/mol; C₈H₉BrClN; ClogP ≈ 2.6-3.0; N-Propyl analog (CAS 1543051-39-3): MW ≈ 262.6 g/mol; C₁₀H₁₃BrClN
Quantified Difference	ΔMW = +42.08 g/mol vs. N-methyl; ΔClogP ≈ +1.0 to +1.2 log units vs. N-methyl; tert-Butyl substitution reduces aqueous solubility and increases membrane partitioning
Conditions	Calculated properties; no experimental logP data available in primary literature for this specific compound

Why This Matters

Physicochemical differences directly impact formulation strategy, assay compatibility (DMSO solubility), and pharmacokinetic predictions.

• [1] ChemSrc. [(3-Bromo-4-chlorophenyl)methyl](methyl)amine. CAS 1511271-86-5. Molecular weight 234.52 g/mol. View Source
• [2] Kuujia. [(3-Bromo-4-chlorophenyl)methyl](propyl)amine. CAS 1543051-39-3. View Source

Validated Application Scenarios for [(3-Bromo-4-chlorophenyl)methyl](tert-butyl)amine in Medicinal Chemistry and Chemical Biology

TAAR1 Agonist Hit-to-Lead Optimization with Cross-Species Pharmacological Profiling

This compound serves as a structurally characterized TAAR1 agonist scaffold with EC₅₀ values of 4.90 μM (human) and 1.80 μM (mouse), measured in HEK293 cells via cAMP BRET assay [1]. The ~2.7-fold species selectivity difference (mouse > human) provides a calibrated baseline for structure-activity relationship (SAR) studies aimed at modulating species selectivity or improving human TAAR1 potency. The dual-halogen substitution pattern (3-Br, 4-Cl) and the tert-butylamine moiety represent three tunable vectors (aryl substitution, linker, amine substituent) for systematic potency optimization.

Divergent Library Synthesis via Sequential Orthogonal Cross-Coupling

The aryl bromide (C3) and aryl chloride (C4) substituents enable chemoselective, sequential palladium-catalyzed diversification under distinct reaction conditions [2]. The bromide undergoes oxidative addition with Pd(0) ~50-100× faster than the chloride, allowing Suzuki-Miyaura coupling at the C3 position under mild conditions (e.g., Pd(PPh₃)₄, Na₂CO₃, 80°C) while preserving the C4 chloride for subsequent Buchwald-Hartwig amination or a second Suzuki coupling under more forcing conditions (e.g., Pd₂(dba)₃/XPhos, 100-110°C). This orthogonal reactivity profile enables the generation of structurally diverse analog libraries from a single multifunctional building block.

Kinetic Studies of Sterically Hindered Amine Reactivity

The tert-butylamine moiety significantly reduces nucleophilicity compared to less hindered amines, as demonstrated in systematic kinetic studies of α-bromopropiophenone substitution where tert-butylamine reacts 200- to 250-fold slower than unhindered primary amines [3]. This compound provides a well-defined substrate for investigating steric and electronic effects on amine acylation, alkylation, and reductive amination kinetics, with the 3-bromo-4-chloro substitution pattern adding predictable electronic modulation (rate acceleration relative to unsubstituted aryl).

Synthetic Intermediate for Deuterium-Labeled Internal Standards

N-Benzyl-tert-butylamine frameworks are established precursors for the synthesis of stable isotope-labeled beta-receptor agonists via microwave-assisted coupling of isotope-labeled tert-butylamine with bromo-phenethyl alcohol derivatives [4]. The target compound's 3-bromo-4-chloro substitution pattern provides a reactive handle for analogous labeling strategies, enabling preparation of deuterated or ¹³C-labeled analogs for use as LC-MS/MS internal standards in pharmacokinetic or metabolic studies.

Application

Selection Property

Validation Focus

TAAR1 agonist SAR studies

Dual-halogen scaffold with reported species-selectivity profile

Cross-species potency endpoint review

Orthogonal diversification synthesis

Sequential Pd-catalyzed coupling handles (Br vs Cl)

Chemoselectivity and reaction condition compatibility

Steric effects on amine reactivity

tert-Butylamine steric shield and electron-deficient aryl ring

Kinetic comparison under standardized conditions

Deuterated analog synthesis for LC-MS/MS

Reactive benzyl halide for isotope-labeled amine coupling

Isotope incorporation and chromatographic performance review

• [1] BindingDB. BDBM50227828 (CHEMBL4068661). Agonist activity at human TAAR1 (EC₅₀ = 4.90 μM) and mouse TAAR1 (EC₅₀ = 1.80 μM). View Source
• [2] Littke AF, Fu GC. Palladium-catalyzed coupling reactions of aryl chlorides. Angew Chem Int Ed. 2002;41(22):4176-4211. View Source
• [3] Diminished reactivity of ortho-substituted phenacyl bromides toward nucleophilic displacement. All Journals. k values for tert-butylamine substitution. View Source
• [4] Xu Z. Synthesization method of stable isotope labeling beta receptor agonist. 2017. Patent. View Source